LUXOL FAST BLUE ARN
LUXOL FAST BLUE ARN
Brand Name:
Vulcanchem
CAS No.:
12226-74-3
VCID:
VC0086006
InChI:
InChI=1S/C26H19N3O10S3.3Na/c30-23-14-18(41(34,35)36)12-15-11-17(40(31,32)33)13-22(25(15)23)29-28-20-9-10-21(27-16-5-2-1-3-6-16)26-19(20)7-4-8-24(26)42(37,38)39;;;/h1-14,27,30H,(H,31,32,33)(H,34,35,36)(H,37,38,39);;;/q;3*+1/p-3
SMILES:
C1=CC=C(C=C1)NC2=C3C(=C(C=C2)N=NC4=C5C(=CC(=C4)S(=O)(=O)[O-])C=C(C=C5O)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C26H16N3Na3O10S3
Molecular Weight:
695.6 g/mol
LUXOL FAST BLUE ARN
CAS No.: 12226-74-3
Main Products
VCID: VC0086006
Molecular Formula: C26H16N3Na3O10S3
Molecular Weight: 695.6 g/mol
CAS No. | 12226-74-3 |
---|---|
Product Name | LUXOL FAST BLUE ARN |
Molecular Formula | C26H16N3Na3O10S3 |
Molecular Weight | 695.6 g/mol |
IUPAC Name | trisodium;4-[(4-anilino-5-sulfonatonaphthalen-1-yl)diazenyl]-5-hydroxynaphthalene-2,7-disulfonate |
Standard InChI | InChI=1S/C26H19N3O10S3.3Na/c30-23-14-18(41(34,35)36)12-15-11-17(40(31,32)33)13-22(25(15)23)29-28-20-9-10-21(27-16-5-2-1-3-6-16)26-19(20)7-4-8-24(26)42(37,38)39;;;/h1-14,27,30H,(H,31,32,33)(H,34,35,36)(H,37,38,39);;;/q;3*+1/p-3 |
Standard InChIKey | ADGGJQPKBDIZMT-UHFFFAOYSA-K |
SMILES | C1=CC=C(C=C1)NC2=C3C(=C(C=C2)N=NC4=C5C(=CC(=C4)S(=O)(=O)[O-])C=C(C=C5O)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Canonical SMILES | C1=CC=C(C=C1)NC2=C3C(=C(C=C2)N=NC4=C5C(=CC(=C4)S(=O)(=O)[O-])C=C(C=C5O)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Synonyms | AB92 dye Acid Blue 92 C.I. Acid Blue 92 |
PubChem Compound | 19731 |
Last Modified | Nov 11 2021 |
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